Cas no 62174-99-6 (Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate)

Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate structure
62174-99-6 structure
Product Name:Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate
CAS No:62174-99-6
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD09038523
CID:956251
PubChem ID:87559262
Update Time:2025-04-19

Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-cyanophenyl)acrylate
    • ETHYL 4-CYANOCINNAMATE
    • 4-Cyanocinnamic Acid Ethyl Ester
    • NSC636708
    • (E)-ethyl 3-(4-cyanophenyl)acrylate
    • NVLBOCIUMFYPGI-BQYQJAHWSA-N
    • 2-Propenoic acid, 3-(4-cyanophenyl)-, ethyl ester
    • ethyl (E)-3-(4-cyanophenyl)prop-2-enoate
    • ethyl 3-(4-cyanophenyl)prop-2-enoate
    • KM0582
    • 4-Cyanobenzeneacrylic acid ethyl ester
    • AK144418
    • ST2404692
    • Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate
    • MDL: MFCD09038523
    • Inchi: 1S/C12H11NO2/c1-2-15-12(14)8-7-10-3-5-11(9-13)6-4-10/h3-8H,2H2,1H3/b8-7+
    • InChI Key: NVLBOCIUMFYPGI-BQYQJAHWSA-N
    • SMILES: O(C(/C=C/C1C=CC(C#N)=CC=1)=O)CC

Computed Properties

  • Exact Mass: 201.07900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Color/Form: Reddish brown or yellow crystals
  • Melting Point: 68.0 to 72.0 deg-C
  • PSA: 50.09000
  • LogP: 2.13458
  • Solubility: Soluble in methanol

Ethyl (E)-3-(4-Cyanophenyl)prop-2-enoate Security Information

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